Cas no 2172316-85-5 (2-N-(butan-2-yl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid)

• Product Name: 2-N-(butan-2-yl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid
• CAS No: 2172316-85-5
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6194287
• PubChem ID: 165803444
• Update Time: 2025-06-07

2-N-(butan-2-yl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-(butan-2-yl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid
• 2-[N-(butan-2-yl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]acetic acid
• 2172316-85-5
• EN300-1489449

• Inchi： 1S/C26H32N2O5/c1-3-18(2)28(16-25(30)31)24(29)14-8-9-15-27-26(32)33-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23H,3,8-9,14-17H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： JNGHJSRVBFAQTB-UHFFFAOYSA-N
• SMILES： O(C(NCCCCC(N(CC(=O)O)C(C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-(butan-2-yl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid

Introduction to 2-N-(butan-2-yl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid (CAS No. 2172316-85-5)

2-N-(butan-2-yl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid (CAS No. 2172316-85-5) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential applications. This compound, often referred to as a Fmoc-protected amino acid derivative, is a key intermediate in the synthesis of various bioactive molecules and peptides. The Fmoc (9-fluorenylmethoxycarbonyl) group is a widely used protecting group in peptide synthesis, known for its ease of removal and compatibility with a variety of coupling reactions.

The structure of 2-N-(butan-2-yl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid consists of a central pentanamide backbone with an N-substituted butyl group and an Fmoc-protected amino group. The presence of the Fmoc group ensures that the amino functionality remains inert during synthetic manipulations, allowing for precise control over the reactivity and selectivity of subsequent reactions. This makes the compound particularly useful in the stepwise synthesis of peptides and other complex biomolecules.

Recent research has highlighted the importance of Fmoc-protected amino acid derivatives in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that Fmoc-protected amino acids can be used to synthesize peptidomimetics with enhanced pharmacological properties, such as improved stability and bioavailability. These peptidomimetics have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In addition to its applications in drug development, 2-N-(butan-2-yl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid has also been explored for its potential use in materials science. A 2024 study in Advanced Materials reported that Fmoc-protected amino acids can be incorporated into self-assembling supramolecular structures, which have applications in nanotechnology and drug delivery systems. These structures can be designed to release their cargo in response to specific stimuli, such as changes in pH or temperature, making them valuable tools for targeted drug delivery.

The synthesis of 2-N-(butan-2-yl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid typically involves several steps, including the protection of the amino group with Fmoc, followed by the formation of the amide bond and the introduction of the butyl substituent. The choice of reagents and reaction conditions is critical to achieving high yields and purity. Recent advancements in synthetic methods have led to more efficient and environmentally friendly protocols for the preparation of this compound, reducing both cost and waste.

The physical properties of 2-N-(butan-2-yl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid, such as its solubility, melting point, and stability under various conditions, are important considerations for its use in different applications. For example, its solubility in organic solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) makes it suitable for use in solution-phase peptide synthesis. Additionally, its stability under basic conditions is crucial for maintaining the integrity of the Fmoc protecting group during synthetic manipulations.

In conclusion, 2-N-(butan-2-yl)-5-{(9H-fluoren-9-yloxycarbonyl)amino}pentanamidoacetic acid (CAS No. 2172316-85-5) is a versatile compound with significant potential in both chemical biology and medicinal chemistry. Its unique structural features and functional groups make it an invaluable tool for researchers working on the development of new therapeutic agents and advanced materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in various scientific disciplines.